

An In-Depth Technical Guide to Adenosine Triphosphate (ATP) as a Neurotransmitter

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Adenosine disodium triphosphate

Cat. No.: B15724341

[Get Quote](#)

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals

Foreword: Beyond the Bioenergetic Currency

For decades, Adenosine Triphosphate (ATP) was axiomatically known as the universal energy currency of the cell, a role fundamental to life itself.^{[1][2][3]} However, pioneering research, initially met with skepticism, has irrevocably expanded this view.^[4] It is now firmly established that ATP, when released into the extracellular space, acts as a potent and widespread signaling molecule—a true neurotransmitter and neuromodulator that orchestrates a vast array of physiological and pathological processes in the nervous system.^{[1][4][5][6][7]}

This guide moves beyond the textbook definition of ATP to provide researchers, scientists, and drug development professionals with a detailed technical framework for understanding and investigating ATP's role in purinergic neurotransmission. We will deconstruct the core components of this signaling system, from its specialized receptors to its metabolic pathways, and detail the state-of-the-art methodologies required to probe its function. The narrative is grounded in the causality of experimental design, aiming to equip you not just with protocols,

but with the strategic insight needed to navigate this complex and therapeutically promising field.

The Architecture of Purinergic Neurotransmission

The concept of purinergic signaling hinges on the regulated release of purine nucleotides and nucleosides, primarily ATP and its breakdown product adenosine, to effect cell-to-cell communication.[\[1\]](#)[\[8\]](#)[\[9\]](#) This system is comprised of ATP release mechanisms, a sophisticated family of purinergic receptors, and a cascade of extracellular enzymes that precisely control signal duration and character.

ATP Release: More Than Just Damaged Cells

While ATP is released in large quantities from stressed or dying cells, acting as a "danger signal," its role in neurotransmission relies on controlled, activity-dependent release from both neurons and glial cells.[\[9\]](#)[\[10\]](#)

- **Vesicular Release:** ATP is co-packaged and released with classical neurotransmitters (e.g., acetylcholine, noradrenaline, GABA, glutamate) from synaptic vesicles in an exocytotic, Ca^{2+} -dependent manner.[\[5\]](#)[\[11\]](#) This co-transmitter role allows for complex synaptic modulation.
- **Non-Vesicular Release:** ATP can also be released directly across the cell membrane via several mechanisms, including volume-regulated anion channels, pannexin and connexin hemichannels, and P2X7 receptors themselves, particularly from astrocytes and microglia.[\[5\]](#)[\[12\]](#)[\[13\]](#)

Purinergic Receptors: The P2 Family

The actions of extracellular ATP are mediated by a large family of "P2" purinergic receptors, which are broadly divided into two structurally and functionally distinct classes.[\[5\]](#)[\[8\]](#)[\[14\]](#)[\[15\]](#)

- **P2X Receptors (Ionotropic):** These are ligand-gated ion channels that form non-selective cation channels.[\[14\]](#)[\[16\]](#)[\[17\]](#) ATP binding triggers a rapid influx of Na^{+} and Ca^{2+} and an efflux of K^{+} , leading to membrane depolarization and fast excitatory postsynaptic responses.[\[17\]](#)[\[18\]](#) Seven subtypes (P2X1-7) have been identified, each with distinct kinetics, agonist sensitivities, and tissue distributions.[\[16\]](#)

- **P2Y Receptors (Metabotropic):** These are G protein-coupled receptors (GPCRs) that initiate slower, more modulatory intracellular signaling cascades.[14][17] Eight subtypes are recognized in humans (P2Y₁, P2Y₂, P2Y₄, P2Y₆, P2Y₁₁, P2Y₁₂, P2Y₁₃, P2Y₁₄).[8] They couple to various G proteins (Gq/11, Gi/o, Gs) to modulate second messengers like inositol triphosphate (IP₃), diacylglycerol (DAG), and cyclic AMP (cAMP), ultimately influencing intracellular Ca²⁺ levels and protein kinase activity.[6][17]

Table 1: Classification and Key Features of P2 Receptors

Receptor Family	Subtypes	Molecular Structure	Primary Signaling Mechanism	Speed of Response	Primary Agonists
P2X	P2X ₁ - P2X ₇	Ligand-gated ion channels (trimers)	Cation (Na ⁺ , K ⁺ , Ca ²⁺) influx, membrane depolarization	Fast (milliseconds)	ATP
P2Y	P2Y ₁ , P2Y ₂ , P2Y ₄ , P2Y ₆ , P2Y ₁₁ , P2Y ₁₂ , P2Y ₁₃ , P2Y ₁₄	G protein-coupled receptors (7-transmembrane)	Second messenger cascades (IP ₃ , DAG, cAMP), intracellular Ca ²⁺ mobilization	Slow (seconds to minutes)	ATP, ADP, UTP, UDP, UDP-glucose

Signal Termination: The Ectonucleotidase Cascade

The strength and duration of purinergic signaling are tightly regulated by a family of ectonucleotidases anchored in the extracellular membrane. These enzymes hydrolyze ATP in a stepwise fashion, not only terminating the signal but also generating new signaling molecules.

[Click to download full resolution via product page](#)

This enzymatic cascade is critical. The conversion of pro-inflammatory ATP to the generally neuroprotective adenosine via ecto-5'-nucleotidase (CD73) represents a key regulatory switch in the nervous system.[\[8\]](#)[\[19\]](#)

Methodologies for Interrogating Purinergic Signaling

A multi-faceted approach is essential to accurately characterize ATP neurotransmission. Methodologies must be chosen based on the specific question, whether it concerns ATP release, receptor function, or downstream signaling.

Quantifying Extracellular ATP Release

Detecting the transient and localized nature of ATP release is technically challenging. The gold-standard method is the luciferin-luciferase bioluminescence assay.[\[20\]](#)[\[21\]](#)

Causality in Experimental Choice: This assay is chosen for its exceptional sensitivity and specificity for ATP. The light produced is directly proportional to the ATP concentration, allowing for quantitative measurement even at the low levels typical of physiological release.[\[21\]](#)

Protocol: Luciferin-Luciferase ATP Assay for Cell Culture Supernatants

- **Cell Preparation:** Culture primary neurons or glial cells in a suitable microplate format (e.g., 96-well white, opaque plates to maximize light detection).
- **Stimulation:** Treat cells with the desired stimulus (e.g., high potassium for depolarization, specific agonist, mechanical stress). Include a negative control (vehicle) and a positive control (e.g., a P2X7 agonist like BzATP for robust ATP release from glia).
- **Sample Collection:** Immediately following stimulation, carefully collect the extracellular supernatant. Rationale: Ectonucleotidases are highly active; rapid collection and processing are crucial to prevent ATP degradation.
- **Reagent Preparation:** Prepare the luciferin-luciferase reaction mixture according to the manufacturer's protocol (e.g., Promega, Sigma-Aldrich).[\[22\]](#)[\[23\]](#) Protect from light.

- **ATP Standard Curve:** Prepare a standard curve using a known concentration of ATP (e.g., serial dilutions from 1 μ M to 1 nM). This is a self-validating step, essential for converting luminescence readings into absolute ATP concentrations.
- **Measurement:** Add the reaction mixture to both the samples and the standards in a white-walled luminometer plate.
- **Luminescence Reading:** Immediately measure the relative light units (RLU) using a luminometer. The signal can be a "flash" or "glow" depending on the reagent formulation.[21]
- **Data Analysis:** Subtract the background RLU from the negative control. Plot the standard curve (RLU vs. [ATP]) and use the resulting linear regression to calculate the ATP concentration in the experimental samples.

[Click to download full resolution via product page](#)

Functional Characterization of P2 Receptors

Causality in Experimental Choice: The patch-clamp technique is the definitive method for studying ionotropic receptors like P2X.[24][25] It offers unparalleled temporal resolution to directly measure the flow of ions through the channel pore upon ATP binding, revealing properties like activation/deactivation kinetics, desensitization, and ion permeability.[26][27]

Protocol: Whole-Cell Patch-Clamp Recording of P2X Currents

- **Cell Preparation:** Use isolated cells (e.g., cultured dorsal root ganglion neurons, known to express P2X3) or cells from acutely prepared brain slices.[28]
- **Recording Setup:** Place cells in a recording chamber on an inverted microscope and perfuse with artificial cerebrospinal fluid (aCSF).
- **Pipette Solution:** Fill a glass micropipette with an internal solution containing appropriate ions (e.g., CsCl to block K^+ channels and isolate inward currents) and an ATP-free salt.
- **Giga-seal Formation:** Approach a cell with the micropipette and apply gentle suction to form a high-resistance (>1 G Ω) "giga-seal" between the pipette tip and the cell membrane. This

electrically isolates the patch of membrane.

- **Whole-Cell Configuration:** Apply a brief pulse of suction to rupture the membrane patch, allowing electrical and chemical access to the cell's interior.
- **Voltage Clamp:** Clamp the cell's membrane potential at a negative holding potential (e.g., -60 mV) to provide a driving force for cation influx.
- **Agonist Application:** Rapidly apply ATP or a selective P2X agonist (e.g., α,β -methylene ATP for P2X1/3) via a fast perfusion system.
- **Data Acquisition:** Record the resulting inward current. The current's amplitude, rise time, and decay rate provide critical information about the receptor's function.
- **Validation:** Confirm the current is mediated by P2X receptors by applying a selective antagonist (e.g., Suramin or PPADS) prior to the agonist application; this should abolish the current.[\[24\]](#)

Causality in Experimental Choice: Most P2Y receptors couple to the Gq pathway, activating Phospholipase C (PLC), which generates IP_3 and triggers Ca^{2+} release from the endoplasmic reticulum.[\[29\]](#) Therefore, measuring changes in intracellular calcium concentration ($[Ca^{2+}]_i$) with fluorescent indicators is a robust and high-throughput method to assess P2Y receptor activation.[\[30\]](#)[\[31\]](#)[\[32\]](#)

Protocol: Ratiometric Calcium Imaging with Fura-2

- **Cell Loading:** Incubate cultured cells (e.g., astrocytes) with the membrane-permeant form of a calcium-sensitive dye, such as Fura-2 AM. Once inside the cell, esterases cleave the AM group, trapping the fluorescent indicator.
- **Imaging Setup:** Place the coverslip with loaded cells in a perfusion chamber on an epifluorescence microscope equipped with a light source that can rapidly alternate between 340 nm and 380 nm excitation wavelengths.
- **Baseline Measurement:** Perfuse with a physiological buffer (e.g., HBSS) and record the baseline fluorescence emission at 510 nm while alternating excitation. The ratio of the emission intensity at 340 nm excitation to that at 380 nm (F_{340}/F_{380}) is proportional to

[Ca²⁺]_i. Rationale: Ratiometric imaging corrects for variations in cell thickness, dye loading, and photobleaching, providing a more reliable measurement than single-wavelength indicators.

- Agonist Application: Perfuse the cells with a P2Y agonist (e.g., UTP for P2Y_{2/4} or 2-MeSADP for P2Y_{1/12/13}).[\[32\]](#)
- Data Acquisition: Continuously record the F340/F380 ratio. Activation of P2Y receptors will cause a sharp increase in the ratio, indicating a rise in [Ca²⁺]_i.[\[30\]](#)[\[31\]](#)
- Validation: To confirm the signal originates from intracellular stores, perform the experiment in a Ca²⁺-free external buffer. The initial transient Ca²⁺ peak should remain, while any sustained plateau (indicating extracellular Ca²⁺ influx) will be diminished. The response should also be blocked by pre-incubation with a PLC inhibitor (e.g., U73122) or a P2Y receptor antagonist (e.g., MRS2179 for P2Y₁).

[Click to download full resolution via product page](#)

Pathophysiological Roles and Therapeutic Targeting

Dysregulation of purinergic signaling is implicated in a host of neurological and psychiatric disorders, making its components prime targets for drug development.[\[8\]](#)[\[17\]](#)[\[33\]](#)

- Neuropathic Pain: ATP released from damaged neurons and glial cells activates P2X₃, P2X₄, and P2X₇ receptors on sensory neurons and microglia, contributing to the initiation and maintenance of chronic pain states.[\[14\]](#)[\[17\]](#) P2X₃ and P2X₇ antagonists are in development as novel analgesics.[\[34\]](#)
- Neuroinflammation and Neurodegeneration: Extracellular ATP acts as a potent pro-inflammatory signal, particularly through the microglial P2X₇ receptor.[\[10\]](#)[\[35\]](#) Chronic activation of this pathway is linked to neuroinflammation in conditions like Alzheimer's disease, Parkinson's disease, and ALS.[\[10\]](#)[\[36\]](#)[\[37\]](#)[\[38\]](#) Modulating this axis presents a therapeutic strategy to quell detrimental inflammation.

- **Psychiatric Disorders:** Purinergic signaling has been linked to the pathophysiology of depression and schizophrenia, with some antipsychotic drugs showing antagonist activity at P2X receptors.[38] Brain-penetrant P2X7 antagonists are being explored for treating major depressive disorder.[34][38]

The development of selective agonists and antagonists for P2 receptor subtypes is a highly active area of research.[12][18][34][39] The challenge lies in achieving subtype selectivity to maximize therapeutic benefit while minimizing off-target effects.

Conclusion and Future Directions

Adenosine triphosphate has transitioned from a simple metabolic fuel to a complex and nuanced neurotransmitter that is integral to the function of the nervous system. It mediates fast synaptic transmission, modulates neuronal and glial activity, and plays a critical role in the response to injury and disease.

For researchers and drug developers, the purinergic system offers a rich landscape of therapeutic targets.[12][40] Future progress will depend on the continued development of highly selective pharmacological tools, advanced in-vivo imaging techniques to visualize ATP dynamics in real-time, and a deeper understanding of the interplay between different P2 receptor subtypes in complex neural circuits. The journey of ATP from an intracellular energy source to a key player in neurotransmission is a testament to the dynamic nature of neuroscience, and its story is far from over.

References

- Wikipedia. Purinergic receptor.
- ScienceDaily. (2025-04-23).
- BBN Breaking. (2025-04-24).
- Rodrigues, R. J., et al. (2014-08-06). ATP Signaling in Brain: Release, Excitotoxicity and Potential Therapeutic Targets. *Frontiers in Neuroscience*.
- Grol, M. W., et al. P2X and P2Y purinergic receptors on human intestinal epithelial carcinoma cells: effects of extracellular nucleotides on apoptosis and cell proliferation. *American Journal of Physiology-Gastrointestinal and Liver Physiology*.
- Inoue, K. (Date unavailable). [ATP as a neurotransmitter in the brain: its possibility based upon recent findings]. *PubMed*.
- Sluyter, R. P2X and P2Y receptor signaling in red blood cells. *Frontiers in Molecular Biosciences*.

- Skaper, S. D., et al. P2X and P2Y Receptors—Role in the Pathophysiology of the Nervous System.
- Tocris Bioscience. P2X and P2Y Receptors.
- AAT Bioquest. (2023-05-09).
- Wikipedia.
- Hirai, T., et al. (2024-01-18). Extracellular ATP/adenosine dynamics in the brain and its role in health and disease. *Frontiers in Neuroscience*.
- Corriden, R., et al.
- Burnstock, G. (2006-03). Historical review: ATP as a neurotransmitter. *Trends in Pharmacological Sciences*.
- Antonioli, L., et al.
- Evans, R. J. (Date unavailable).
- Osborn, C. (2025-08-20). What Is ATP? How The Body Uses This Important Molecule. *Verywell Health*.
- Zimmermann, H. (1994-10). Signalling via ATP in the nervous system. *Trends in Neurosciences*.
- Jacobson, K. A., et al. (2025-09-18). Development of Purinergic Receptor Agonists and Antagonists.
- Barreda-Manso, M. A., et al. (Date unavailable).
- ResearchGate.
- Cure Alzheimer's Fund. (2024).
- Burnstock, G. Purinergic Signalling: Therapeutic Developments. *Frontiers in Pharmacology*.
- Smirnov, S. V., et al. (Date unavailable). Electrophysiological Consequences of Purinergic Receptor Stimulation in Isolated Rat Pulmonary Arterial Myocytes.
- Jacobson, K. A., et al. (2022-09-29). The developmental journey of therapies targeting purine receptors: from basic science to clinical trials. *R Discovery*.
- Burnstock, G. (Date unavailable). Purinergic Signalling: Therapeutic Developments. *Frontiers*.
- Wikipedia. Neurotransmitter.
- Finger, T. E., et al. A taste for ATP: neurotransmission in taste buds. *Frontiers in Cellular Neuroscience*.
- Dunn, J., & Grider, M. H. (Date unavailable). Physiology, Adenosine Triphosphate.
- Promega Corporation.
- Rodrigues, R. J., et al. ATP as a multi-target danger signal in the brain. *Frontiers in Neuroscience*.
- BMG Labtech. Extracellular ATP measurement in real time using living cells.
- Paperpile. (2025-12-17).
- Smirnov, S. V., et al. (Date unavailable).

- Sigma-Aldrich.
- Young, J. S., et al. Nerve-evoked purinergic signalling suppresses action potentials, Ca²⁺ flashes and contractility evoked by muscarinic receptor activation in mouse urinary bladder smooth muscle. The Journal of Physiology.
- Tritsch, N. X., et al. Purinergic Signaling Controls Spontaneous Activity in the Auditory System throughout Early Development. The Journal of Neuroscience.
- Molecular Devices. (2025-06-11). Real-Time Calcium Imaging: Sub-Second Detection Made Easy. YouTube.
- Govea-Pérez, N., et al. Purinergic-Mediated Calcium Signaling in Quiescent and Activated Hepatic Stellate Cells: Evidence That P2Y₁ Receptor Delays Activation.
- Fields, R. D. Nonsynaptic and nonvesicular ATP release from neurons and relevance to neuron–glia signaling. Journal of Physiology.
- Pankratov, Y., et al. (Date unavailable). Vesicular release of ATP at central synapses. Pflügers Archiv - European Journal of Physiology.
- Heidelberger, R., et al. (2002). Roles of ATP in Depletion and Replenishment of the Releasable Pool of Synaptic Vesicles. R Discovery.
- Neary, J. T., et al. (1999-06-01).
- Lyubomudrov, G., et al. (Date unavailable). Calcium signaling mediated by P2Y receptors in mouse taste cells. PubMed.
- Miyagi, M., et al. ATP-induced Ca²⁺ response mediated by P2U and P2Y purinoceptors in human macrophages. The Journal of Physiology.
- Dale, N., & Frenguelli, B. G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Adenosine triphosphate - Wikipedia \[en.wikipedia.org\]](#)
- [2. Physiology, Adenosine Triphosphate - StatPearls - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [3. ATP: Significance and symbolism \[wisdomlib.org\]](#)
- [4. Historical review: ATP as a neurotransmitter - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- 5. ATP Signaling in Brain: Release, Excitotoxicity and Potential Therapeutic Targets - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/10111111/)]
- 6. [ATP as a neurotransmitter in the brain: its possibility based upon recent findings] - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/10111111/)]
- 7. Signalling via ATP in the nervous system - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/10111111/)]
- 8. Extracellular ATP/adenosine dynamics in the brain and its role in health and disease - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/10111111/)]
- 9. Frontiers | ATP as a multi-target danger signal in the brain [[frontiersin.org](https://www.frontiersin.org/)]
- 10. curealz.org [curealz.org]
- 11. Vesicular release of ATP at central synapses [ouci.dntb.gov.ua]
- 12. The Purinergic System as a Pharmacological Target for the Treatment of Immune-Mediated Inflammatory Diseases - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/10111111/)]
- 13. Nonsynaptic and nonvesicular ATP release from neurons and relevance to neuron–glia signaling - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/10111111/)]
- 14. Purinergic receptor - Wikipedia [en.wikipedia.org]
- 15. Frontiers | P2X and P2Y receptor signaling in red blood cells [[frontiersin.org](https://www.frontiersin.org/)]
- 16. journals.physiology.org [journals.physiology.org]
- 17. P2X and P2Y Receptors—Role in the Pathophysiology of the Nervous System - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/10111111/)]
- 18. resources.tocris.com [resources.tocris.com]
- 19. Activity-Dependent Release of Adenosine: A Critical Re-Evaluation of Mechanism - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/10111111/)]
- 20. Novel method for real-time monitoring of ATP release reveals multiple phases of autocrine purinergic signaling during immune cell activation - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/10111111/)]
- 21. ATP Assays | What is an ATP Assay? [worldwide.promega.com]
- 22. bmglabtech.com [bmglabtech.com]
- 23. sigmaaldrich.com [sigmaaldrich.com]
- 24. Electrophysiological consequences of purinergic receptor stimulation in isolated rat pulmonary arterial myocytes - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/10111111/)]
- 25. Nerve-evoked purinergic signalling suppresses action potentials, Ca²⁺ flashes and contractility evoked by muscarinic receptor activation in mouse urinary bladder smooth muscle - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/10111111/)]

- 26. ATP--a fast neurotransmitter - PubMed [pubmed.ncbi.nlm.nih.gov]
- 27. ahajournals.org [ahajournals.org]
- 28. Purinergic Signaling Controls Spontaneous Activity in the Auditory System throughout Early Development - PMC [pmc.ncbi.nlm.nih.gov]
- 29. Calcium signaling mediated by P2Y receptors in mouse taste cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 30. m.youtube.com [m.youtube.com]
- 31. mdpi.com [mdpi.com]
- 32. ATP-induced Ca²⁺ response mediated by P2U and P2Y purinoceptors in human macrophages: signalling from dying cells to macrophages - PMC [pmc.ncbi.nlm.nih.gov]
- 33. [From energetics to neurotransmission: adenosine triphosphate and its receptors] - PubMed [pubmed.ncbi.nlm.nih.gov]
- 34. researchgate.net [researchgate.net]
- 35. researchgate.net [researchgate.net]
- 36. sciencedaily.com [sciencedaily.com]
- 37. The Role of ATP in Mitigating Protein Aggregation in Neurodegenerative Diseases - Be part of the knowledge - ReachMD [reachmd.com]
- 38. Purinergic Signalling: Therapeutic Developments - PMC [pmc.ncbi.nlm.nih.gov]
- 39. discovery.researcher.life [discovery.researcher.life]
- 40. Frontiers | Purinergic Signalling: Therapeutic Developments [frontiersin.org]
- To cite this document: BenchChem. [An In-Depth Technical Guide to Adenosine Triphosphate (ATP) as a Neurotransmitter]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15724341/docs#an-in-depth-technical-guide-to-adenosine-triphosphate-atp-as-a-neurotransmitter>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)